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Compound of Interest

Compound Name:
3-Morpholin-4-yl-3-oxopropanoic

acid

Cat. No.: B176359 Get Quote

CAS Number: 105397-92-0

This technical guide provides a comprehensive overview of 3-Morpholin-4-yl-3-oxopropanoic
acid, catering to researchers, scientists, and professionals in drug development. The document

details the compound's properties, a proposed synthesis protocol, and expected analytical

data.

Chemical and Physical Properties
3-Morpholin-4-yl-3-oxopropanoic acid is a solid compound with a molecular weight of 173.17

g/mol .[1] Key identifiers and properties are summarized in the table below.

Property Value Reference

CAS Number 105397-92-0 [1]

Molecular Formula C₇H₁₁NO₄ [1]

Molecular Weight 173.17 [1]

Physical Form Solid [1]

InChI Key
LVGHBHBZMHIHNU-

UHFFFAOYSA-N
[1]

SMILES String OC(=O)CC(=O)N1CCOCC1 [1]
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Synthesis
While a specific detailed experimental protocol for the synthesis of 3-Morpholin-4-yl-3-
oxopropanoic acid is not readily available in the surveyed literature, a plausible synthetic

route can be inferred from related procedures. A common method for the synthesis of similar

compounds involves the reaction of a cyclic secondary amine, such as morpholine, with a

derivative of malonic acid. A patent for a more complex molecule utilizes a related starting

material, 3-(tert-butoxy)-3-oxopropanoic acid, suggesting that the target compound could be

synthesized via the hydrolysis of its tert-butyl ester.[2]

Proposed Experimental Protocol: Synthesis of 3-
Morpholin-4-yl-3-oxopropanoic acid
This proposed two-step protocol is based on general principles of organic synthesis and

analogies to related compounds.

Step 1: Synthesis of tert-butyl 3-morpholino-3-oxopropanoate

To a solution of Meldrum's acid (1 equivalent) in dichloromethane (DCM) at 0 °C, add

morpholine (1 equivalent) dropwise.

Stir the reaction mixture at room temperature for 2-3 hours until the reaction is complete

(monitored by TLC).

Add tert-butanol (1.5 equivalents) and a catalytic amount of a strong acid (e.g., sulfuric acid).

Heat the mixture to reflux and stir for 4-6 hours.

Cool the reaction mixture and wash with a saturated aqueous solution of sodium bicarbonate

and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain tert-butyl 3-

morpholino-3-oxopropanoate.
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Step 2: Hydrolysis to 3-Morpholin-4-yl-3-oxopropanoic acid

Dissolve the tert-butyl 3-morpholino-3-oxopropanoate (1 equivalent) in a suitable solvent

such as a mixture of trifluoroacetic acid (TFA) and DCM (1:1).

Stir the reaction mixture at room temperature for 2-4 hours.

Remove the solvent under reduced pressure.

Triturate the residue with diethyl ether to precipitate the product.

Filter the solid, wash with cold diethyl ether, and dry under vacuum to yield 3-Morpholin-4-
yl-3-oxopropanoic acid.

Proposed Synthesis Workflow Diagram
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Proposed Synthesis of 3-Morpholin-4-yl-3-oxopropanoic acid

Step 1: Ester Formation

Step 2: Hydrolysis

Meldrum's acid + Morpholine

Acylation Reaction
(DCM, 0°C to RT)

Intermediate Adduct

Esterification with tert-butanol
(Catalytic H₂SO₄, Reflux)

tert-butyl 3-morpholino-3-oxopropanoate

tert-butyl 3-morpholino-3-oxopropanoate

Acidic Hydrolysis
(TFA/DCM, RT)

3-Morpholin-4-yl-3-oxopropanoic acid

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-Morpholin-4-yl-3-oxopropanoic acid.
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Spectroscopic Data (Predicted)
As experimental spectroscopic data for 3-Morpholin-4-yl-3-oxopropanoic acid is not

available in the reviewed literature, the following are predicted values based on the structure

and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted) ¹³C NMR (Predicted)

Chemical Shift (ppm) Multiplicity

~10-12 br s

~3.6-3.8 m

~3.4-3.6 m

~3.3 s

Infrared (IR) Spectroscopy
The IR spectrum of 3-Morpholin-4-yl-3-oxopropanoic acid is expected to show characteristic

absorption bands for its functional groups.

Wavenumber (cm⁻¹) Functional Group Vibration Mode

3300-2500 (broad) O-H Stretching (Carboxylic acid)

2980-2850 C-H Stretching (Aliphatic)

~1730 C=O Stretching (Carboxylic acid)

~1640 C=O Stretching (Amide)

~1115 C-O-C Stretching (Ether)

Mass Spectrometry (MS)
In mass spectrometry with electron ionization (EI), the molecular ion peak [M]⁺ at m/z 173

would be expected. Common fragmentation patterns for carboxylic acids and morpholine

amides would likely be observed.
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m/z Possible Fragment

173 [C₇H₁₁NO₄]⁺ (Molecular Ion)

128 [M - COOH]⁺

86 [Morpholine-C=O]⁺

57 [C₄H₉]⁺ or [C₃H₅O]⁺

Biological Activity and Applications
While morpholine-containing compounds are known to exhibit a wide range of biological

activities, including anticancer, anti-inflammatory, and antimicrobial properties, no specific

biological studies or applications have been reported for 3-Morpholin-4-yl-3-oxopropanoic
acid itself.[3] Its structure as a substituted propanoic acid suggests potential as a building block

in the synthesis of more complex, biologically active molecules. Further research is required to

determine its specific biological profile and potential applications in drug discovery and

development.

Safety and Handling
A specific Safety Data Sheet (SDS) for 3-Morpholin-4-yl-3-oxopropanoic acid is not publicly

available. However, based on the general reactivity of carboxylic acids and amides, it should be

handled with standard laboratory precautions. Assume the compound may be an irritant to the

skin, eyes, and respiratory tract. Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work

should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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